Cas no 865540-70-1 (3,4-dimethoxy-2-methylphenylboronic acid)

3,4-Dimethoxy-2-methylphenylboronic acid is a boronic acid derivative featuring a substituted phenyl ring with methoxy groups at the 3- and 4-positions and a methyl group at the 2-position. This compound is widely utilized in Suzuki-Miyaura cross-coupling reactions, a key methodology for forming carbon-carbon bonds in organic synthesis. Its electron-rich aromatic system enhances reactivity with aryl halides, enabling efficient synthesis of complex biaryl structures. The steric and electronic properties of the substituents contribute to improved selectivity and yield in coupling reactions. This reagent is particularly valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. It is typically supplied as a stable, crystalline solid with high purity.
3,4-dimethoxy-2-methylphenylboronic acid structure
865540-70-1 structure
Product Name:3,4-dimethoxy-2-methylphenylboronic acid
CAS No:865540-70-1
MF:C9H13BO4
MW:196.008123159409
CID:2105831
PubChem ID:11321511
Update Time:2025-10-19

3,4-dimethoxy-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethoxy-2-methylphenylboronic acid
    • YPMGZCRTNJLUCX-UHFFFAOYSA-N
    • EN300-737370
    • (3,4-dimethoxy-2-methylphenyl)boronic acid
    • 865540-70-1
    • 3,4-DIMETHOXY-2-METHYLPHENYL BORONIC ACID
    • 3,4-dimethoxy-2-methylphenylboronicacid
    • DA-01967
    • SCHEMBL3687594
    • Inchi： 1S/C9H13BO4/c1-6-7(10(11)12)4-5-8(13-2)9(6)14-3/h4-5,11-12H,1-3H3
    • InChI Key： YPMGZCRTNJLUCX-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC=C(B(O)O)C=1C)OC

Computed Properties

  • Exact Mass: 196.0906891Da
  • Monoisotopic Mass: 196.0906891Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9Ų

3,4-dimethoxy-2-methylphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-737370-1.0g
(3,4-dimethoxy-2-methylphenyl)boronic acid
 865540-70-1
1g
 $0.0 2023-06-07

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